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Compound of Interest

Compound Name: Methyl isobutyrate

Cat. No.: B031535

An In-depth Technical Guide on the Physical Properties of Methyl Isobutyrate

This technical guide provides a comprehensive overview of the core physical properties of
methyl isobutyrate, specifically its density and boiling point. It is intended for researchers,
scientists, and professionals in drug development who require precise data and methodologies
for the characterization of this compound. This document outlines standard experimental
protocols for the determination of these properties and presents collated data from various
sources in a structured format.

Introduction to Methyl Isobutyrate

Methyl isobutyrate (CAS No: 547-63-7), also known as methyl 2-methylpropanoate, is the
methyl ester of isobutyric acid.[1][2][3][4] Its molecular formula is C5H1002, with a molar mass
of 102.13 g/mol .[2][4][5][6] It presents as a colorless liquid with a characteristic fruity, apple-like
aroma.[5] This compound is utilized as a solvent and as a flavoring agent in the food industry.
[1] Accurate knowledge of its physical properties, such as density and boiling point, is critical
for its application in chemical synthesis, quality control, and formulation development.

Physical Properties: Density and Boiling Point

The density and boiling point are fundamental physical constants that are indicative of a
substance's purity. Variations in these values can suggest the presence of impurities or
adulterants.
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Quantitative Data Summary

The reported values for the density and boiling point of methyl isobutyrate are summarized
below. It is important to note the conditions, particularly temperature and pressure, under which
these values were determined.

Physical Property Reported Value Conditions Source(s)
Density 0.891 g/mL at 25 °C [3][5]
0.891 g/cm?3 at 20 °C (d20) [2][4]
0.895 glem? Standard state (25 °C, 6]

100 kPa)
0.884 - 0.888 Not Specified [1]
Boiling Point 90 °C at 760 mmHg (lit.) 315171181
91-93°C at 760 mmHg [1]
93 °C Not Specified [2][4]
99-100°C Not Specified [6]

Experimental Protocols

The following sections detail standard laboratory procedures for the precise determination of
the density and boiling point of a liquid sample like methyl isobutyrate.

Determination of Density

Density is defined as the mass of a substance per unit volume (p = m/V). Accurate
measurement is crucial for quality assessment.[9]

Method 1: Pycnometer Method

This gravimetric method provides high accuracy and is suitable for determining the density of
pure liquids.[9]
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e Apparatus: Pycnometer (a glass flask with a specific, calibrated volume), analytical balance,
thermometer, and a thermostatically controlled water bath.

e Procedure:

o

Thoroughly clean and dry the pycnometer and its stopper.
o Weigh the empty, dry pycnometer on an analytical balance and record its mass (m1).

o Fill the pycnometer with the liquid sample (methyl isobutyrate), ensuring no air bubbles
are trapped. Insert the stopper, allowing excess liquid to exit through the capillary.

o Place the filled pycnometer in a constant temperature water bath until it reaches thermal
equilibrium (e.g., 20 °C or 25 °C).

o Remove the pycnometer, carefully wipe its exterior dry, and weigh it. Record this mass
(m2).

o The mass of the liquid is calculated as m_liquid = m2 - m1.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer (V_pyc): p = (m2 - ml) /V_pyc.

Method 2: Mass by Volume Measurement
A more direct but potentially less precise method suitable for routine checks.
o Apparatus: Graduated cylinder (e.g., 25 mL or 50 mL), electronic balance.
e Procedure:

o Weigh a clean, dry graduated cylinder and record its mass.[10]

o Carefully add a specific volume of methyl isobutyrate to the cylinder (e.g., 20 mL). Read
the volume from the bottom of the meniscus.[10]

o Weigh the graduated cylinder with the liquid and record the combined mass.[10]
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o Calculate the mass of the liquid by subtracting the mass of the empty cylinder.
o Calculate the density by dividing the mass of the liquid by the measured volume.[11][12]

o The procedure can be repeated with different volumes to improve precision.[10]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[13] For pure compounds, this temperature remains
constant during boiling.[14]

Method 1: Distillation

This is a common and reliable method for determining the boiling point of a liquid when a
sufficient sample volume is available.[13][15]

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle or sand
bath.

e Procedure:
o Assemble a simple distillation apparatus.

o Place a volume of methyl isobutyrate into the distillation flask along with a few boiling
chips to ensure smooth boiling.

o Position the thermometer so that the top of the bulb is level with the bottom of the side-
arm leading to the condenser. This ensures it measures the temperature of the vapor in
equilibrium with the liquid.

o Begin heating the flask gently.

o Observe the temperature as the liquid begins to boil and the vapor condenses. A "reflux
ring" of condensing vapor will rise up the apparatus.[13]

o Record the temperature when it stabilizes as the distillate is collected at a steady rate
(e.g., 1-2 drops per second). This stable temperature is the boiling point.
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o Record the ambient barometric pressure, as boiling point is pressure-dependent.
Method 2: Thiele Tube (Capillary Method)
This micro-method is ideal when only a small amount of the sample is available.[16]

o Apparatus: Thiele tube, thermometer, small test tube (e.g., 10 x 75 mm), capillary tube
(sealed at one end), rubber band or wire for attachment, heating source (Bunsen burner or
oil bath).

e Procedure:

[¢]

Add about 0.5 mL of methyl isobutyrate to the small test tube.
o Place the capillary tube, open end down, into the test tube.

o Attach the test tube to the thermometer with a rubber band, ensuring the sample is level
with the thermometer bulb.

o Insert the assembly into the Thiele tube, which contains high-boiling mineral oil.

o Gently heat the side arm of the Thiele tube.[16] As the temperature rises, a stream of
bubbles will emerge from the capillary tube as trapped air and then sample vapor escape.
[13][17]

o Continue heating until a rapid and continuous stream of bubbles is observed, then remove
the heat.

o As the apparatus cools, the bubbling will slow and stop. The boiling point is the
temperature at which the liquid is drawn back into the capillary tube.[13][16]

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination and
verification of the physical properties of a liquid chemical sample.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b031535?utm_src=pdf-body-img
https://www.benchchem.com/product/b031535?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. Methyl isobutyrate | C5H1002 | CID 11039 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Methyl Isobutyrate [drugfuture.com]

.5t ] BREFES 99% | Sigma-Aldrich [sigmaaldrich.com]

. Methyl Isobutyrate [druglead.com]

. Methyl isobutyrate,(Isobutyric acid methyl ester) [chembk.com]

. Methyl isobutyrate - Wikipedia [en.wikipedia.org]

. Page loading... [guidechem.com]

. labsolu.ca [labsolu.ca]

°
(] [e0] ~ (o)) )] EaN w N -

. mt.com [mt.com]

.
=
o

. chem.libretexts.org [chem.libretexts.org]

.
=
=

. youtube.com [youtube.com]

]
=
N

. homesciencetools.com [homesciencetools.com]

.
=
w

. uomus.edu.ig [uomus.edu.iq]

[ ]
[EY
~

. phillysim.org [phillysim.org]

]
=
a1

. vernier.com [vernier.com]

]
=
»

. chem.libretexts.org [chem.libretexts.org]
e 17. Video: Boiling Points - Procedure [jove.com]

 To cite this document: BenchChem. [physical properties of methyl isobutyrate density boiling
point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031535#physical-properties-of-methyl-isobutyrate-
density-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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